Cas no 2680884-58-4 (benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate)

• Product Name: benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate
• CAS No: 2680884-58-4
• MF: C₁₂H₁₃FN₄O₂
• MW: 264.255625486374
• CID: 5653740
• PubChem ID: 165912530
• Update Time: 2025-10-29

benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680884-58-4
• benzyl N-[1-(2-fluoroethyl)-1H-1,2,3-triazol-4-yl]carbamate
• EN300-28281712
• benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate

• Inchi： 1S/C12H13FN4O2/c13-6-7-17-8-11(15-16-17)14-12(18)19-9-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,14,18)
• InChI Key： KVTOEBHGJPNRNV-UHFFFAOYSA-N
• SMILES： FCCN1C=C(N=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.10225383g/mol
• Monoisotopic Mass: 264.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69Ų

Additional information on benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate

Research Briefing on Benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate (CAS: 2680884-58-4)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate (CAS: 2680884-58-4), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the triazole core and fluoroethyl moiety, make it a promising candidate for various applications, ranging from drug development to chemical probes for biological studies.

Recent studies have focused on the synthesis and functionalization of benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate, leveraging its reactivity for click chemistry applications. The compound's ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been particularly noteworthy, enabling its use in bioconjugation strategies for labeling biomolecules. Researchers have also explored its potential as a building block for the development of novel therapeutics, particularly in the context of targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate was utilized as a key intermediate in the synthesis of fluorinated analogs of known anticancer agents. The incorporation of the fluoroethyl group was shown to enhance the pharmacokinetic properties of the resulting compounds, including improved metabolic stability and blood-brain barrier penetration. These findings highlight the compound's utility in medicinal chemistry optimization campaigns.

Another significant application of benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate has been in positron emission tomography (PET) tracer development. The presence of the fluorine atom allows for straightforward radiolabeling with fluorine-18, making it a valuable scaffold for imaging probes. Recent preclinical studies have demonstrated its potential for visualizing enzyme activity in vivo, particularly in the context of neurodegenerative diseases.

The safety profile and toxicity data for benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate have been investigated in several recent studies. While the compound shows good stability under physiological conditions, researchers have noted the importance of careful dose optimization when used in biological systems. Current research is exploring strategies to mitigate potential off-target effects while maintaining its desirable chemical properties.

Looking forward, benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate continues to attract attention for its versatility in chemical biology applications. Ongoing research is investigating its potential in PROTAC (proteolysis targeting chimera) development, where its ability to form stable ternary complexes could be particularly valuable. Additionally, its application in the development of covalent inhibitors is an area of active investigation, with preliminary results showing promise in targeting challenging therapeutic targets.

In conclusion, benzyl N-1-(2-fluoroethyl)-1H-1,2,3-triazol-4-ylcarbamate (CAS: 2680884-58-4) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique combination of chemical properties and biological applicability positions it as a valuable asset in drug discovery and development pipelines. As research continues to uncover new applications for this compound, its importance in the field is likely to grow significantly in the coming years.